Cas no 701227-08-9 (N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide)

• Product Name: N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide
• CAS No: 701227-08-9
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5480670
• PubChem ID: 2201465
• Update Time: 2025-10-11

N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-N'-(2,4,6-trimethylphenyl)oxamide
• AKOS000342177
• F2795-0843
• VU0499568-1
• N'-[(2-METHOXYPHENYL)METHYL]-N-(2,4,6-TRIMETHYLPHENYL)ETHANEDIAMIDE
• N1-mesityl-N2-(2-methoxybenzyl)oxalamide
• SR-01000273430
• SR-01000273430-1
• 701227-08-9
• N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide

• Inchi： 1S/C19H22N2O3/c1-12-9-13(2)17(14(3)10-12)21-19(23)18(22)20-11-15-7-5-6-8-16(15)24-4/h5-10H,11H2,1-4H3,(H,20,22)(H,21,23)
• InChI Key： MIAUIPDANXLTFT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC(C(NC1C(C)=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 326.16304257g/mol
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide

Comprehensive Overview of N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 701227-08-9)

N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 701227-08-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This diamide derivative is characterized by its unique structural features, including a 2-methoxyphenyl group and a 2,4,6-trimethylphenyl moiety, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for advanced materials and its role in drug discovery.

The compound's molecular structure, featuring an ethanediamide backbone, makes it a versatile intermediate in synthetic chemistry. Its methoxy and trimethylphenyl substituents enhance its solubility and stability, making it suitable for various experimental conditions. Recent studies have explored its utility in designing novel pharmaceutical agents, particularly in targeting specific enzymatic pathways. This aligns with the growing demand for small-molecule inhibitors in therapeutic development, a trending topic in biomedical research.

In addition to its pharmaceutical potential, N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide has shown promise in material science applications. Its ability to form stable complexes with metals and other organic compounds has led to investigations into its use in catalysis and polymer chemistry. These applications are particularly relevant in the context of sustainable chemistry, a hot topic among researchers aiming to develop eco-friendly alternatives to traditional industrial processes.

From a synthetic perspective, the preparation of CAS No. 701227-08-9 involves multi-step organic reactions, often starting from commercially available precursors. Optimizing the yield and purity of this compound is a common challenge addressed in recent publications, reflecting the broader interest in green chemistry and process optimization. These keywords are frequently searched in academic and industrial databases, highlighting the compound's relevance to current scientific trends.

The safety profile of N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide has also been a subject of scrutiny. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure safe laboratory practices. This aligns with the increasing emphasis on laboratory safety and risk management, topics that are widely discussed in professional forums and training programs.

Looking ahead, the compound's potential applications in drug delivery systems and nanotechnology are areas of active exploration. Its structural flexibility allows for modifications that can tailor its properties for specific uses, such as enhancing bioavailability or improving material performance. These directions are in line with the broader trends in precision medicine and advanced materials, which dominate contemporary scientific discourse.

In summary, N'-(2-methoxyphenyl)methyl-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 701227-08-9) represents a compelling case study in the intersection of chemistry, biology, and materials science. Its multifaceted applications and adaptability to modern research needs make it a valuable subject for further investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and sustainability in chemical research.